Cas no 1235566-27-4 (benzyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate)

• Product Name: benzyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
• CAS No: 1235566-27-4
• MF: C₁₈H₂₂BNO₄
• MW: 327.18258523941
• CID: 2136304
• Update Time: 2023-11-19

benzyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
• CID 129353902
• 1H-Pyrrole-2-carboxylic acid, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, phenylmethyl ester

• Inchi： 1S/C18H22BNO4/c1-17(2)18(3,4)24-19(23-17)15-11-10-14(20-15)16(21)22-12-13-8-6-5-7-9-13/h5-11,20H,12H2,1-4H3
• InChI Key： ZDZNONRUZDRDMQ-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C(C(=O)OCC3C=CC=CC=3)N2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 446
• Topological Polar Surface Area: 60.6

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 495.4±35.0 °C(Predicted)
• pka: 14.58±0.50(Predicted)